Cas no 1804532-66-8 (Ethyl 5-amino-2-(fluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Ethyl 5-amino-2-(fluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1804532-66-8
• MF: C₁₀H₁₀F₄N₂O₃
• MW: 282.191616535187
• CID: 4928567
• Update Time: 2025-10-05

Ethyl 5-amino-2-(fluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-2-(fluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C10H10F4N2O3/c1-2-18-9(17)8-5(15)3-7(6(4-11)16-8)19-10(12,13)14/h3H,2,4,15H2,1H3
• InChI Key： NZNUGQXIOYPWRO-UHFFFAOYSA-N
• SMILES： FCC1C(=CC(=C(C(=O)OCC)N=1)N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• XLogP3: 2.6
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 5-amino-2-(fluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxylate

Ethyl 5-amino-2-(fluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxylate: A Comprehensive Overview

Ethyl 5-amino-2-(fluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxylate, with the CAS number 1804532-66-8, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features, which include an amino group at position 5, a fluoromethyl group at position 2, and a trifluoromethoxy group at position 3 on the pyridine ring. These substituents contribute to its intriguing chemical properties and potential applications.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly due to their ability to modulate various biological targets. Ethyl 5-amino-2-(fluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxylate has been explored for its potential as a lead compound in the development of novel therapeutic agents. The presence of the trifluoromethoxy group imparts significant electron-withdrawing effects, which can enhance the compound's stability and bioavailability. Similarly, the fluoromethyl group introduces additional electronic and steric effects that can fine-tune the compound's interactions with biological systems.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution and subsequent functionalization. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for advanced characterization techniques such as NMR spectroscopy and mass spectrometry. The use of green chemistry principles in its synthesis has also been reported, reflecting a growing trend toward environmentally friendly chemical processes.

One of the most promising applications of Ethyl 5-amino-2-(fluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxylate lies in its potential as an antimicrobial agent. Studies have demonstrated that this compound exhibits potent activity against a range of bacterial and fungal pathogens, making it a strong candidate for further preclinical testing. Additionally, its ability to inhibit key enzymes involved in inflammatory pathways suggests its potential utility in treating conditions such as arthritis and neurodegenerative diseases.

Another area of active research is the use of this compound as a building block for constructing more complex molecular architectures. Its pyridine ring serves as a versatile scaffold for attaching various functional groups, enabling the creation of libraries of compounds with diverse biological activities. This approach has been particularly valuable in high-throughput screening campaigns aimed at identifying novel drug leads.

In terms of structural characterization, Ethyl 5-amino-2-(fluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxylate has been extensively studied using advanced analytical techniques. X-ray crystallography has provided insights into its three-dimensional structure, revealing a planar geometry around the pyridine ring that is typical for such aromatic systems. Computational modeling studies have further elucidated its electronic properties, which are critical for understanding its reactivity and interactions with biological targets.

Looking ahead, the development of Ethyl 5-amino-2-(fluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxylate into clinically relevant therapeutics will depend on several factors, including its pharmacokinetic profile and toxicity profile. Ongoing research is focused on optimizing these parameters through strategic modifications to its structure. For instance, researchers are exploring the replacement of certain substituents with alternative groups that may enhance solubility or reduce off-target effects.

In conclusion, Ethyl 5-amino-2-(fluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxylate represents a compelling example of how modern medicinal chemistry can leverage structural diversity to create compounds with promising therapeutic potential. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in both academic and industrial settings.